(1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine
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Description
(1R,3r)-3-(2-Chlorophenyl)cyclobutan-1-amine is a chiral cyclobutane derivative featuring a 2-chlorophenyl substituent at the 3-position of the cyclobutane ring and an amine group at the 1-position. Its molecular formula is C₁₀H₁₂ClN, with a molecular weight of 181.66 g/mol.
Properties
Molecular Formula |
C10H12ClN |
|---|---|
Molecular Weight |
181.66 g/mol |
IUPAC Name |
3-(2-chlorophenyl)cyclobutan-1-amine |
InChI |
InChI=1S/C10H12ClN/c11-10-4-2-1-3-9(10)7-5-8(12)6-7/h1-4,7-8H,5-6,12H2 |
InChI Key |
SSRHWVLCHOELCJ-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CC1N)C2=CC=CC=C2Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine can be achieved through several methods. One common approach involves the formation of diastereoisomers using optically active resolving agents. The racemic mixture of the compound can be separated and isolated by forming ionic, diastereomeric salts with chiral compounds and then separating them by fractional crystallization .
Industrial Production Methods
Industrial production methods for this compound typically involve large-scale synthesis using similar principles as laboratory methods but optimized for efficiency and yield. This may include the use of continuous flow reactors and automated systems to ensure consistent quality and high throughput.
Chemical Reactions Analysis
Types of Reactions
(1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine undergoes various chemical reactions, including:
Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.
Reduction: The compound can be reduced to form secondary or tertiary amines.
Substitution: The chlorine atom on the phenyl ring can be substituted with other nucleophiles, such as hydroxyl or amino groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.
Substitution: Nucleophilic substitution reactions typically use reagents like sodium hydroxide (NaOH) or ammonia (NH₃).
Major Products Formed
Oxidation: Imines or nitriles.
Reduction: Secondary or tertiary amines.
Substitution: Phenyl derivatives with different substituents replacing the chlorine atom.
Scientific Research Applications
(1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine has several scientific research applications:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Investigated for its potential as a ligand in binding studies.
Medicine: Explored for its potential therapeutic effects, particularly in the treatment of neurological disorders.
Industry: Utilized in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of (1R,3r)-3-(2-chlorophenyl)cyclobutan-1-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Comparison with Structural Analogs
Positional Isomers of Chlorophenyl Substitution
The position of the chlorine atom on the phenyl ring significantly influences molecular properties:
Key Observations :
- Ortho-substitution introduces steric constraints that may limit binding to flat enzymatic pockets but enhance selectivity in chiral environments.
- Para-substitution often improves thermal stability due to symmetry, as seen in analogous cyclobutane derivatives .
Halogenation Variations
Replacing chlorine with fluorine or trifluoromethyl groups alters electronic and lipophilic properties:
Key Observations :
- Fluorinated analogs exhibit higher polarity and metabolic resistance, critical for CNS-targeting drugs.
Functional Group Modifications
Variations in the amine group or cyclobutane ring substituents impact reactivity and solubility:
Key Observations :
- Bulky substituents like tert-butylphenyl reduce conformational flexibility, favoring rigid receptor interactions.
- Oxadiazole-containing derivatives are common in medicinal chemistry for their balanced polarity and stability .
Salt Forms and Physicochemical Properties
Salt formation (e.g., hydrochloride) modifies solubility and stability:
Key Observations :
- Hydrochloride salts are widely used to improve bioavailability and handling stability.
- Free bases may require prodrug strategies for therapeutic applications .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
